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Compound of Interest

Compound Name: D-(+)-Glucono-1,5-lactone

Cat. No.: B1210275

An In-depth Technical Guide to the Solubility of D-(+)-Glucono-1,5-lactone

Introduction

D-(+)-Glucono-1,5-lactone (GDL), also known as gluconolactone, is a naturally occurring
cyclic ester of D-gluconic acid.[1][2][3][4] It is a white, odorless, crystalline powder.[2][5][6][7]
Commonly found in honey, fruit juices, and wine, GDL is widely utilized across the food,
cosmetic, and pharmaceutical industries.[8] In aqueous solutions, GDL hydrolyzes to form an
equilibrium mixture of gluconic acid and its delta- and gamma-lactones, a reaction that is
influenced by temperature, concentration, and pH.[1][3][6][8] This property makes it valuable as
a sequestrant, an acidifier, a curing and pickling agent, and a leavening agent.[1][4][6][9]
Understanding its solubility in various solvents is critical for its effective application in research,
formulation, and product development.

Quantitative Solubility Data

The solubility of D-(+)-Glucono-1,5-lactone varies significantly depending on the solvent
system. It is characterized by high solubility in water and limited solubility in most organic
solvents. The following table summarizes the available quantitative data.
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Solvent Solubility Temperature

Water 59 g/ 100 mL[1][5][6][9][10] 20 °C

500 g/ L (equivalentto 50 g /
Water 20 °C
100 mL)[1][2][6][11][12]

590 g/ L (equivalentto 59 g /
Water 25°C
100 mL)[1][12][13]

Ethanol 1 g /100 mL[5] Not Specified
Ethanol 1g/100 g[6][13] Not Specified
Acetone Insoluble[13] Not Specified
Ether Insoluble[2][5][6][13] Not Specified
DMSO Slightly Soluble[14] Not Specified

Note: D-(+)-Glucono-1,5-lactone is generally described as "freely soluble in water"[2][3][7][13]
and "sparingly soluble in ethanol".[3][7][13]

Factors Influencing Solubility and Hydrolysis

The solubility and behavior of GDL in solution are governed by several factors, primarily its
interaction with the solvent and its tendency to hydrolyze.

o Polarity: As a polyhydroxy compound, GDL is polar and thus exhibits high solubility in polar
solvents like water. Its solubility decreases significantly in less polar solvents such as ethanol
and it is insoluble in non-polar solvents like ether.

o Temperature: The rate of GDL's hydrolysis into gluconic acid is accelerated at higher
temperatures.[1][6][8]

e pH: The hydrolysis rate is also increased at high pH.[8] In aqueous solutions, GDL itself
creates an acidic environment. A freshly prepared 1% aqueous solution has an initial pH of
approximately 3.6, which decreases to 2.5 within two hours as gluconic acid is formed.[5][6]
[12]
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The following diagram illustrates the key relationships influencing the state of GDL in a solvent.
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Factors affecting GDL solubility and hydrolysis.
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General Experimental Protocol for Solubility

Determination

While specific experimental details from the cited literature are not available, a standard

protocol for determining the solubility of a solid compound like D-(+)-Glucono-1,5-lactone

involves the isothermal equilibrium method.

Objective: To determine the saturation solubility of D-(+)-Glucono-1,5-lactone in a specific

solvent at a controlled temperature.
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Materials:

e D-(+)-Glucono-1,5-lactone (high purity)

e Solvent of interest (e.g., water, ethanol)

e Thermostatic shaker or water bath

» Analytical balance

 Vials with airtight seals

o Syringe filters (e.g., 0.45 um PTFE or nylon)

» Analytical instrumentation for quantification (e.g., HPLC, gravimetric analysis)
Methodology:

e Preparation: Add an excess amount of D-(+)-Glucono-1,5-lactone to a known volume or
mass of the solvent in a sealed vial. The presence of undissolved solid is essential to ensure
saturation.

o Equilibration: Place the vials in a thermostatic shaker set to the desired temperature (e.g.,
20°C or 25°C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure
equilibrium is reached between the dissolved and undissolved solute.

o Sample Collection: Once equilibrium is achieved, stop the agitation and allow the excess
solid to settle for several hours at the constant temperature.

o Filtration: Carefully withdraw a sample from the clear supernatant using a syringe.
Immediately pass the sample through a syringe filter to remove any undissolved micro-
particles. This step must be performed quickly to prevent temperature changes that could
alter solubility.

¢ Quantification:

o Gravimetric Method: Accurately weigh a portion of the filtered saturated solution.
Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant
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weight of the dried solute is obtained. Calculate the solubility based on the mass of the
solute and the initial mass of the solution.

o Chromatographic Method (e.g., HPLC): Dilute an accurately measured volume of the
filtered saturated solution with a suitable mobile phase. Analyze the diluted sample using a
calibrated HPLC method to determine the concentration of D-(+)-Glucono-1,5-lactone.

o Data Reporting: Express the solubility in standard units, such as g/100 mL, g/L, or mg/mL,
specifying the temperature at which the measurement was made.

The workflow for this protocol is visualized in the diagram below.
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1. Preparation

Add excess GDL to solvent in a sealed vial.
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2. Equilibration

Agitate at constant temperature (24-72h).
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3. Settling

l

4, Filtration

Filter supernatant through a 0.45um filter.

6. Data Reporting

Express solubility (e.g., 9/100mL) at specified T.
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Generalized workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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